1-(3-methoxypropyl)-4-oxo-N-(3-(2-oxopyrrolidin-1-yl)propyl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

Specification

• CAS No.: 900899-49-2
• Molecular Formula: C22H27N5O4
• Molecular Weight: 425.5g/mol
• IUPAC Name: 6-(3-methoxypropyl)-2-oxo-N-[3-(2-oxopyrrolidin-1-yl)propyl]-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C22H27N5O4/c1-31-14-6-13-26-17(21(29)23-9-5-11-25-10-4-8-19(25)28)15-16-20(26)24-18-7-2-3-12-27(18)22(16)30/h2-3,7,12,15H,4-6,8-11,13-14H2,1H3,(H,23,29)
• Standard InChI Key: OZDYXSVWZYNVHQ-UHFFFAOYSA-N
• SMILES: COCCCN1C(=CC2=C1N=C3C=CC=CN3C2=O)C(=O)NCCCN4CCCC4=O
• Canonical SMILES: COCCCN1C(=CC2=C1N=C3C=CC=CN3C2=O)C(=O)NCCCN4CCCC4=O

Introduction

Synthesis Techniques

The synthesis of complex heterocyclic compounds like 1-(3-methoxypropyl)-4-oxo-N-(3-(2-oxopyrrolidin-1-yl)propyl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide typically involves multi-step reactions, including condensation reactions, cyclization, and substitution reactions. For example, the synthesis of benzimidazole derivatives involves refluxing reactants in acetonitrile followed by neutralization and purification steps.

Analytical Techniques

Compounds of this nature are often characterized using advanced analytical techniques such as:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about the molecular structure.

• High-Resolution Mass Spectrometry (HRMS): Used for precise molecular weight determination and structural confirmation.

• Infrared (IR) Spectroscopy: Helps identify functional groups present in the molecule.

Potential Applications

While specific applications for 1-(3-methoxypropyl)-4-oxo-N-(3-(2-oxopyrrolidin-1-yl)propyl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide are not documented, compounds with similar structures have been explored for their antimicrobial, anti-inflammatory, and anticancer properties.

Data Table: Example of Analytical Techniques for Heterocyclic Compounds

Technique	Purpose	Example Data
1H-NMR	Structural confirmation	δ 11.37 (br, 1H), 9.63 (br, 1H), 8.03–7.84 (m, 3H)
13C-NMR	Structural confirmation	δ 167.12, 159.00, 149.47
HRMS	Molecular weight determination	Calcd for C21H23N5O2, [M + H]+, 364.2133; found 364.2138